Cas no 476620-54-9 (2-Bromo-4,5-difluorobenzaldehyde)

2-Bromo-4,5-difluorobenzaldehyde is a fluorinated aromatic aldehyde with a bromine substituent at the 2-position, offering distinct reactivity for selective functionalization in organic synthesis. Its difluorinated structure enhances electron-withdrawing properties, making it valuable in cross-coupling reactions, such as Suzuki or Sonogashira couplings, where the bromo group acts as a leaving site. The aldehyde functionality provides a versatile handle for further derivatization, including condensation or reduction reactions. This compound is particularly useful in pharmaceutical and agrochemical research for constructing complex fluorinated scaffolds. High purity grades ensure consistent performance in sensitive applications. Proper handling is advised due to its reactive aldehyde and halogenated nature.
2-Bromo-4,5-difluorobenzaldehyde structure
476620-54-9 structure
Product Name:2-Bromo-4,5-difluorobenzaldehyde
CAS No:476620-54-9
MF:C7H3BrF2O
MW:220.998928308487
MDL:MFCD16659662
CID:1006976
PubChem ID:21867425
Update Time:2025-06-08

2-Bromo-4,5-difluorobenzaldehyde Chemical and Physical Properties

Names and Identifiers

    • 2-Bromo-4,5-difluorobenzaldehyde
    • C7H3BrF2O
    • 2-bromo-4,5-difluoro-benzaldehyde
    • Benzaldehyde, 2-bromo-4,5-difluoro-
    • ZHSZEWFWVDLMDL-UHFFFAOYSA-N
    • AS04967
    • LF10650
    • AM62294
    • RP27287
    • BC005296
    • AB0064118
    • V6104
    • 2-Bromo-4,5-difluorobenzaldehyde, AldrichCPR
    • MDL: MFCD16659662
    • Inchi: 1S/C7H3BrF2O/c8-5-2-7(10)6(9)1-4(5)3-11/h1-3H
    • InChI Key: ZHSZEWFWVDLMDL-UHFFFAOYSA-N
    • SMILES: BrC1C=C(C(=CC=1C=O)F)F

Computed Properties

  • Exact Mass: 219.93400
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 1
  • Complexity: 153
  • Topological Polar Surface Area: 17.1

Experimental Properties

  • Density: 1.758±0.06 g/cm3 (20 ºC 760 Torr),
  • Boiling Point: 232.0±35.0 ºC (760 Torr),
  • Flash Point: 94.1±25.9 ºC,
  • Solubility: Very slightly soluble (0.11 g/l) (25 º C),
  • Water Partition Coefficient: Slightly soluble in water.
  • PSA: 17.07000
  • LogP: 2.53980

2-Bromo-4,5-difluorobenzaldehyde Customs Data

  • HS CODE:2913000090
  • Customs Data:

    China Customs Code:

    2913000090

    Overview:

    2913000090 Item2912Other derivatives of the listed products [refer to halogenation,sulfonation,Nitrosative or nitrosative derivatives]. VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:5.5% general tariff:30.0%

    Declaration elements:

    Product Name, component content, use to

    Summary:

    HS: 2913000090 halogenated, sulphonated, nitrated or nitrosated derivatives of products of heading 2912 Educational tariff:17.0% Tax rebate rate:9.0% Regulatory conditions:none Most favored nation tariff:5.5% General tariff:30.0%

2-Bromo-4,5-difluorobenzaldehyde Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Alichem
A013017160-250mg
2-Bromo-4,5-difluorobenzaldehyde
476620-54-9 97%
250mg
$484.80 2023-09-01
Alichem
A013017160-500mg
2-Bromo-4,5-difluorobenzaldehyde
476620-54-9 97%
500mg
$839.45 2023-09-01
Alichem
A013017160-1g
2-Bromo-4,5-difluorobenzaldehyde
476620-54-9 97%
1g
$1460.20 2023-09-01
Chemenu
CM253116-5g
2-Bromo-4,5-difluorobenzaldehyde
476620-54-9 95+%
5g
$163 2021-06-16
Chemenu
CM253116-10g
2-Bromo-4,5-difluorobenzaldehyde
476620-54-9 95+%
10g
$262 2021-06-16
Chemenu
CM253116-25g
2-Bromo-4,5-difluorobenzaldehyde
476620-54-9 95+%
25g
$524 2021-06-16
TRC
B997240-10mg
2-Bromo-4,5-difluorobenzaldehyde
476620-54-9
10mg
$ 50.00 2022-06-06
TRC
B997240-50mg
2-Bromo-4,5-difluorobenzaldehyde
476620-54-9
50mg
$ 65.00 2022-06-06
TRC
B997240-100mg
2-Bromo-4,5-difluorobenzaldehyde
476620-54-9
100mg
$ 80.00 2022-06-06
Apollo Scientific
PC49270-1g
2-Bromo-4,5-difluorobenzaldehyde
476620-54-9 98+%
1g
£17.00 2025-03-22

2-Bromo-4,5-difluorobenzaldehyde Production Method

Additional information on 2-Bromo-4,5-difluorobenzaldehyde

Comprehensive Overview of 2-Bromo-4,5-difluorobenzaldehyde (CAS No. 476620-54-9)

2-Bromo-4,5-difluorobenzaldehyde (CAS No. 476620-54-9) is a highly specialized organic compound widely utilized in pharmaceutical intermediates, agrochemical synthesis, and advanced material research. Its unique molecular structure, featuring a bromine substituent and two fluorine atoms on the benzene ring, makes it a versatile building block for cross-coupling reactions, such as Suzuki-Miyaura and Buchwald-Hartwig reactions. The aldehyde functional group further enhances its reactivity, enabling transformations into alcohols, acids, or imines. This compound has garnered significant attention in recent years due to its role in developing fluorinated pharmaceuticals, a trending topic in drug discovery.

In the context of current research trends, 2-Bromo-4,5-difluorobenzaldehyde aligns with the growing demand for fluorinated compounds in medicinal chemistry. Fluorination is a key strategy to improve drug metabolic stability and bioavailability, as evidenced by the rise of FDA-approved fluorinated drugs. Researchers frequently search for "fluorobenzaldehyde derivatives" or "bromo-fluorinated aldehydes" to explore their applications in kinase inhibitors or antimicrobial agents. The compound’s CAS No. 476620-54-9 is often queried in chemical databases like Reaxys or SciFinder, reflecting its industrial relevance.

From a synthetic perspective, 2-Bromo-4,5-difluorobenzaldehyde serves as a precursor for heterocyclic compounds, such as indoles or quinolines, which are pivotal in optoelectronic materials. Its compatibility with palladium-catalyzed reactions makes it valuable for constructing π-conjugated systems, a hot topic in organic electronics. Environmental considerations also drive interest in this compound, as researchers seek "green synthesis methods for halogenated aldehydes" to minimize waste. Recent publications highlight its use in solvent-free reactions or catalytic reductions, addressing sustainability concerns.

Analytical characterization of 2-Bromo-4,5-difluorobenzaldehyde typically involves NMR spectroscopy (¹H/¹³C) and mass spectrometry to confirm purity and structure. Storage recommendations emphasize protection from light and moisture due to the sensitivity of the aldehyde group. Safety data sheets (SDS) provide guidelines for handling, though it is not classified as hazardous under standard conditions. The compound’s stability under inert atmospheres makes it suitable for long-term storage, a practical advantage for industrial users.

Market insights reveal increasing procurement of 2-Bromo-4,5-difluorobenzaldehyde by contract research organizations (CROs) and academic labs, particularly in regions with robust pharmaceutical R&D, such as North America and Asia-Pacific. Suppliers often list it under "high-purity fluorinated building blocks" to attract buyers seeking custom synthesis solutions. Its price volatility is influenced by raw material availability, especially bromine and fluorine precursors, linking it to broader discussions on halogen supply chains.

Future applications may expand into catalysis and material science, with patents emerging on its use in metal-organic frameworks (MOFs) or covalent organic frameworks (COFs). As AI-driven drug discovery accelerates, computational studies on 476620-54-9 could predict novel reactivity patterns, merging traditional synthesis with machine learning. This intersection of chemistry and technology positions 2-Bromo-4,5-difluorobenzaldehyde as a compound of enduring scientific and commercial interest.

Recommended suppliers
Shaanxi pure crystal photoelectric technology co. LTD
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Shaanxi pure crystal photoelectric technology co. LTD
Zhejiang Brunova Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Zhejiang Brunova Technology Co., Ltd.
PRIBOLAB PTE.LTD
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
PRIBOLAB PTE.LTD
Wuhan Comings Biotechnology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Wuhan Comings Biotechnology Co., Ltd.
Hebei Liye chemical Co.,Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Hebei Liye chemical Co.,Ltd